Cas no 137219-37-5 (Plitidepsin)

• Product Name: Plitidepsin
• CAS No: 137219-37-5
• MF: C₅₇H₈₇N₇O₁₅
• MW: 1110.33859658241
• MDL: MFCD00947315
• CID: 211001
• PubChem ID: 9812534
• Update Time: 2025-07-02

Plitidepsin Chemical and Physical Properties

Names and Identifiers

• Didemnin A,N-[1-(1,2-dioxopropyl)-L-prolyl]-
• Plitidepsin
• 2-9-Didemnin B, 2-(1-(1,2-dioxopropyl)-L-proline)-
• Aplidin
• Aplidine
• Dehydrodidemnin B
• Didemnin A, N-(1-(1,2-dioxopropyl)-L-prolyl)-
• L-Tyrosine, 1-(1,2-dioxopropyl)-L-prolyl-N-methyl-D-leucyl-L-threonyl-(3S,4R,5S)-4-amino-3-hydroxy-5-methylheptanoyl-(2S,4S)-4-hydroxy-2,5-dimethyl-3-oxohexanoyl-L-leucyl-L-prolyl-N,O-dimethyl-, (8-3)-lactone
• Y76ID234HW
• Plitidepsin [INN:BAN]
• plitidepsina
• plitidepsine
• plitidepsium
• Plit
• (2S)-N-[(2R)-1-[[(3S,6S,8S,12S,13R,16S,17R,20S,23S)-13-[(2S)-butan-2-yl]-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• AKOS030230703
• 3,6-ANHYDRO(N-((2S,4S)-4-((3S,4R,5S)-3-HYDROXY-4-((N-(2-OXOPROPANOYL)-L-PROLYL-N-METHYL-D-LEUCYL-L-THREONYL)AMINO)-5-METHYLHEPTANOYLOXY)-2,5-DIMETHYL-3-OXOHEXANOYL)-L-LEUCYL-L-PROLYL-N,O-DIMETHYL-L-TYROSINE)
• Plitidepsin (INN)
• CHEBI:90205
• (2s)-N-[(2r)-1-[[(3s,6s,8s,12s,13r,16s,17r,20s,23s)-13-[(2s)-butan-2-yl]-12-hydroxy-20-[(4-methoxyphenyl) methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• 137219-37-5
• PLITIDEPSIN [MI]
• (S)-N-((R)-1-(((3S,6R,7S,10R,11S,15S,17S,20S,25aS)-10-((S)-sec-butyl)-11-hydroxy-20-isobutyl-15-isopropyl-3-(4-methoxybenzyl)-2,6,17-trimethyl-1,4,8,13,16,18,21-heptaoxodocosahydro-15H-pyrrolo[2,1-f][1,15]dioxa[4,7,10,20]tetraazacyclotricosin-7-yl)amino)-4-methyl-1-oxopentan-2-yl)-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• AT23636
• DB04977
• EX-A7405
• HY-16050
• GTPL11396
• UNII-Y76ID234HW
• ZIY
• SCHEMBL13413427
• D11032
• PLITIDEPSIN [WHO-DD]
• CS-0006129
• Q4779975
• Y-100032
• 1-(2-oxopropanoyl)-L-prolyl-N-[(3S,6R,7S,10R,11S,15S,17S,20S,25aS)-10-[(2S)-butan-2-yl]-11-hydroxy-3-(4-methoxybenzyl)-2,6,17-trimethyl-20-(2-methylpropyl)-1,4,8,13,16,18,21-heptaoxo-15-(propan-2-yl)docosahydro-15H-pyrrolo[2,1-f][1,15,4,7,10,20]dioxatetraazacyclotricosin-7-yl]-N(2)-methyl-D-leucinamide
• PLITIDEPSIN [MART.]
• CHEMBL451930
• PLITIDEPSIN [INN]
• APLIDINE [MI]
• (2S)-N-[(2R)-1-[[(3S,6S,8S,12S,16R,17S,20S,24S)-13-butan-2-yl-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,23-heptaoxo-8-propan-2-yl-9-oxa-1,4,14,21-tetrazabicyclo[22.3.0]heptacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• L-Tyrosine, 1-(1,2-dioxopropyl)-L-prolyl-N-methyl-D-leucyl-L-threonyl-(3S,4R,5S)-4-amino-3-hydroxy-5-methylheptanoyl-(2S,4S)-4-hydroxy-2,5-dimethyl-3-oxohexanoyl-L-leucyl-L-prolyl-N,O-dimethyl-, (8-3)-lactone
• Dehydrodemnin B
• Aplidine?
• (2S)-N-((2R)-1-(((3S,6S,8S,12S,13R,16S,17R,20S,23S)-13-((2S)-butan-2-yl)-12-hydroxy-20-((4-methoxyphenyl)methyl)-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo(21.3.0)hexacosan-16-yl)amino)-4-methyl-1-oxopentan-2-yl)-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• N-(1-(1,2-Dioxopropyl)-L-prolyl)didemnin A
• 1-(2-oxopropanoyl)-L-prolyl-N-((3S,6R,7S,10R,11S,15S,17S,20S,25aS)-10-((2S)-butan-2-yl)-11-hydroxy-3-(4-methoxybenzyl)-2,6,17-trimethyl-20-(2-methylpropyl)-1,4,8,13,16,18,21-heptaoxo-15-(propan-2-yl)docosahydro-15H-pyrrolo(2,1-f)(1,15,4,7,10,20)dioxatetraazacyclotricosin-7-yl)-N(2)-methyl-D-leucinamide
• N-[1-(1,2-Dioxopropyl)-L-prolyl]didemnin A
• plitidepsinum
• DA-76955
• (2S)-N-((2R)-1-(((3S,6S,8S,12S,16R,17S,20S,24S)-13-butan-2-yl-12-hydroxy-20-((4-methoxyphenyl)methyl)-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,23-heptaoxo-8-propan-2-yl-9-oxa-1,4,14,21-tetrazabicyclo(22.3.0)heptacosan-16-yl)amino)-4-methyl-1-oxopentan-2-yl)-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• NSC638719
• L01XX57
• PLITIDEPSIN (MART.)
• (2S)-N-((2R)-1-(((3S,6S,8S,12S,13R,16S,17R,20S,23R)-13-((2S)-butan-2-yl)-12-hydroxy-20-((4-methoxyphenyl)methyl)-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo(21.3.0)hexacosan-16-yl)amino)-4-methyl-1-oxopentan-2-yl)-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• (2S)-N-[(2R)-1-[[(3S,6S,8S,12S,13R,16S,17R,20S,23R)-13-[(2S)-butan-2-yl]-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]amino]-4-methyl-1-oxopentan-2-yl]-N-methyl-1-(2-oxopropanoyl)pyrrolidine-2-carboxamide
• DTXCID10819887

• MDL： MFCD00947315
• Inchi： 1S/C57H87N7O15/c1-15-33(8)46-44(66)29-45(67)79-49(32(6)7)48(68)34(9)50(69)58-39(26-30(2)3)54(73)64-25-17-19-41(64)56(75)62(13)43(28-37-20-22-38(77-14)23-21-37)57(76)78-36(11)47(52(71)59-46)60-51(70)42(27-31(4)5)61(12)55(74)40-18-16-24-63(40)53(72)35(10)65/h20-23,30-34,36,39-44,46-47,49,66H,15-19,24-29H2,1-14H3,(H,58,69)(H,59,71)(H,60,70)/t33-,34-,36+,39-,40-,41-,42+,43-,44-,46+,47-,49-/m0/s1
• InChI Key： UUSZLLQJYRSZIS-LXNNNBEUSA-N
• SMILES： O=C1[C@H](CC(C)C)NC([C@@H](C)C([C@H](C(C)C)OC(C[C@@H]([C@@H]([C@@H](C)CC)NC([C@H]([C@@H](C)OC([C@H](CC2C=CC(=CC=2)OC)N(C)C([C@@H]2CCCN21)=O)=O)NC([C@@H](CC(C)C)N(C)C([C@@H]1CCCN1C(C(C)=O)=O)=O)=O)=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 1109.62601509 g/mol
• Monoisotopic Mass: 1109.62601509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 79
• Rotatable Bond Count: 15
• Complexity: 2200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 285
• Molecular Weight: 1110.3

Experimental Properties

• Melting Point: 152-160°
• Specific Rotation: D -95.9° (c = 1.8 in CHCl3)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on Plitidepsin

Plitidepsin (CAS No. 137219-37-5): A Comprehensive Overview of Its Therapeutic Applications and Recent Research Findings

Plitidepsin, chemically designated as (2S,4R,6S,8R)-4,6-diamino-2-(3-hydroxy-4-phenylbutylamino)-8-(4-pyridinylmethyl)-3,7-dioxo-2,3,8-triazaspiro[4.5]decan-2-carboxylic acid, is a potent and highly selective compound with significant implications in the field of pharmaceutical research and development. With a CAS number of 137219-37-5, this molecule has garnered considerable attention due to its unique mechanism of action and promising therapeutic potential.

The compound belongs to the class of depsipeptides, a structurally diverse group known for their biological activity. Plitidepsin was originally isolated from the marine sponge Xestospongia testudinaria and has since been the subject of extensive research aimed at elucidating its pharmacological properties and exploring its potential as a therapeutic agent.

One of the most notable features of Plitidepsin is its ability to selectively inhibit the activity of protein kinases, particularly those involved in cell cycle regulation and apoptosis. This selective inhibition is achieved through its interaction with the ATP-binding site of kinases, thereby disrupting their normal function. The compound's unique spirocyclic structure contributes to its high affinity for these targets, making it an attractive candidate for further development.

In recent years, Plitidepsin has been extensively studied for its potential in treating various types of cancer. Preclinical studies have demonstrated its ability to induce apoptosis in tumor cells while sparing healthy cells, making it a promising candidate for targeted cancer therapy. Additionally, its ability to overcome drug resistance in cancer cells has made it a subject of interest for combination therapies.

The therapeutic applications of Plitidepsin have been further explored in clinical trials. Notably, it has shown significant promise in the treatment of multiple myeloma and cutaneous T-cell lymphoma. In a Phase II clinical trial conducted on patients with relapsed or refractory multiple myeloma, Plitidepsin demonstrated an acceptable safety profile and evidence of clinical activity. These findings have paved the way for further clinical development and investigation into its potential use in other hematologic malignancies.

In addition to its role in oncology, recent research has begun to explore the potential applications of Plitidepsin in other therapeutic areas. Studies have suggested that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate protein kinase activity may contribute to its potential neuroprotective effects by interfering with pathological signaling pathways associated with these conditions.

The molecular mechanism underlying the action of Plitidepsin involves its interaction with various protein kinases, including cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting these kinases, Plitidepsin disrupts cell cycle checkpoints and induces apoptosis in cancer cells. Furthermore, it has been shown to interact with other targets such as heat shock proteins (HSPs), which play a role in cancer cell survival and resistance to therapy.

The synthesis and structural optimization of depsipeptides like Plitidepsin have been areas of active research. Advances in synthetic methodologies have enabled the production of analogs with enhanced potency and improved pharmacokinetic properties. These efforts have led to the development of novel derivatives that may offer improved therapeutic efficacy while minimizing side effects.

The pharmacokinetic profile of Plitidepsin is another critical aspect that has been studied extensively. Due to its relatively short half-life, intravenous administration is typically required for therapeutic efficacy. However, ongoing research aims to improve its bioavailability through chemical modifications or formulation strategies such as prodrugs or nanoparticles.

The safety profile of Plitidepsin has been evaluated in multiple clinical trials across various patient populations. Common adverse effects include hematologic toxicities such as thrombocytopenia and leukopenia, as well as gastrointestinal disturbances. However, these side effects are generally manageable with appropriate supportive care.

The future directions for research on Plitidepsin are multifaceted. Ongoing clinical trials are investigating its efficacy in combination with other chemotherapeutic agents or targeted therapies to enhance treatment outcomes. Additionally, preclinical studies are exploring its potential role in treating non-malignant conditions such as autoimmune diseases and inflammatory disorders.

The development of Plitidepsin represents a significant advancement in depsipeptide-based therapeutics and highlights the importance of marine natural products as sources for novel pharmaceuticals. As research continues to uncover new mechanisms and applications for this compound, it is likely that Plitidepsin will remain at the forefront of oncology research and potentially expand into other therapeutic areas.